Cas no 101831-78-1 (1H-Indole-5-carbonitrile,3-[(4-methyl-1-piperazinyl)methyl]-)

• Product Name: 1H-Indole-5-carbonitrile,3-[(4-methyl-1-piperazinyl)methyl]-
• CAS No: 101831-78-1
• MF: C₁₅H₁₈N₄
• MW: 254.330222606659
• CID: 212054
• PubChem ID: 58933
• Update Time: 2025-04-19

1H-Indole-5-carbonitrile,3-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,3-[(4-methyl-1-piperazinyl)methyl]-
• 3-[(4-methylpiperazin-1-yl)methyl]-1H-indole-5-carbonitrile
• 3-(4-Methyl-1-piperazinyl)methylindole-5-carbonitrile
• 3-[(4-methyl-1-piperazinyl)methyl]-1H-indole-5-carbonitrile
• 5-Cyano-3-(N-methylpiperazinomethyl)indole
• AC1L1Q31
• AC1Q4RVU
• INDOLE-5-CARBONITRILE, 3-(4-METHYL-1-PIPERAZINYLMETHYL)-
• LS-82445
• DTXSID50144221
• 101831-78-1

• Inchi： 1S/C15H18N4/c1-18-4-6-19(7-5-18)11-13-10-17-15-3-2-12(9-16)8-14(13)15/h2-3,8,10,17H,4-7,11H2,1H3
• InChI Key： PVNWVAMWFWITOQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CNC3C=CC(C#N)=CC2=3)CCN(C)CC1

Computed Properties

• Exact Mass: 253.14551
• Monoisotopic Mass: 254.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.23
• Boiling Point: 452.4°Cat760mmHg
• Flash Point: 227.4°C
• Refractive Index: 1.662
• PSA: 46.06
• LogP: 1.66278